Cas no 128349-50-8 (2-Amino-2-(3,4-dichlorophenyl)acetic acid)

• Product Name: 2-Amino-2-(3,4-dichlorophenyl)acetic acid
• CAS No: 128349-50-8
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD03425231
• CID: 98363
• PubChem ID: 16641904
• Update Time: 2025-05-25

2-Amino-2-(3,4-dichlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3,4-dichlorophenyl)acetic acid
• AMINO(3,4-DICHLOROPHENYL)ACETIC ACID
• Benzeneacetic acid, a-amino-3,4-dichloro-
• AMINO-(3,4-DICHLORO-PHENYL)-ACETIC ACID
• aminodichlorophenylaceticacid
• 2-AMINO-2-(3,4-DICHLOROPHENYL)ACETIC ACID hcl
• DTXSID80586438
• Benzeneacetic acid, alpha-amino-3,4-dichloro-
• FT-0681007
• CS-0199763
• SCHEMBL19554953
• J-507744
• AKOS000183509
• MFCD03425231
• 128349-50-8
• SY028338
• AB33103
• AKOS016045350
• (2S)-2-AMINO-2-(3,4-DICHLOROPHENYL)ACETIC ACID
• AMINO-(3,4-DICHLORO-PHENYL)-ACETICACID
• FB-0734
• AB14602
• AB33101
• Z317024644
• EN300-88023
• (2R)-2-amino-2-(3,4-dichlorophenyl)acetic Acid
• DB-024109
• 1241677-98-4

• MDL： MFCD03425231
• Inchi： 1S/C8H7Cl2NO2/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key： NHRIRGQUPAYPDT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)N)Cl

Computed Properties

• Exact Mass: 218.98500
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.515
• Boiling Point: 355.8 ℃ at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.615
• PSA: 63.32000
• LogP: 2.77810

2-Amino-2-(3,4-dichlorophenyl)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Amino-2-(3,4-dichlorophenyl)acetic acid

2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid: A Comprehensive Overview

Introduction to 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid

2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid, also known by its CAS No. 128349-50-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug design and synthesis. The molecule consists of a dichlorophenyl group attached to an aminoacetic acid moiety, which contributes to its versatile chemical properties.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid, making it more accessible for research and industrial applications. Its structure allows for various functionalization pathways, which have been explored in recent studies to develop novel bioactive compounds.

Structural Insights and Chemical Properties

The molecular structure of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid is characterized by a central glycine backbone, with a dichlorophenyl group at the alpha position. This arrangement imparts unique electronic and steric properties to the molecule. The presence of two chlorine atoms on the aromatic ring introduces electron-withdrawing effects, which can influence the compound's reactivity and biological activity.

Research has shown that the dichlorophenyl group plays a crucial role in modulating the physicochemical properties of the compound. For instance, it enhances the molecule's lipophilicity, which is essential for drug absorption and bioavailability. Additionally, the amino group provides hydrogen bonding capabilities, further contributing to the compound's solubility and stability under physiological conditions.

Synthesis and Functionalization

The synthesis of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid involves multi-step reactions that typically start with chlorination of phenol derivatives followed by coupling with aminoacetic acid precursors. Recent studies have focused on optimizing these reactions to improve yield and purity while minimizing environmental impact.

Functionalization strategies for this compound include alkylation, acylation, and cyclization reactions. These modifications have led to the development of derivatives with enhanced biological activity. For example, researchers have successfully synthesized analogs with improved potency against various enzyme targets.

Biological Activity and Applications

2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid has demonstrated promising biological activity in several assays. It has been evaluated as a potential lead compound in anti-inflammatory and anticancer drug discovery programs. Recent studies highlight its ability to inhibit key enzymes involved in inflammatory pathways, making it a valuable tool for developing novel therapeutics.

In addition to its pharmacological applications, this compound has found utility in agrochemicals and materials science. Its use as an intermediate in the synthesis of herbicides and fungicides has been explored extensively in recent years.

Safety and Regulatory Considerations

The safety profile of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid has been thoroughly investigated to ensure compliance with regulatory standards. Acute toxicity studies indicate that it exhibits low toxicity when administered at therapeutic doses. However, long-term exposure studies are ongoing to assess its potential genotoxicity and carcinogenicity.

Regulatory agencies have classified this compound based on its physicochemical properties and toxicological data. Its classification ensures that it is handled safely in industrial settings while minimizing environmental risks.

Future Prospects and Research Directions

The future of 2-Amino-2-(3,4-Dichlorophenyl)Acetic Acid lies in its continued exploration as a versatile building block for drug discovery. Ongoing research aims to uncover new biological targets for this compound while optimizing its pharmacokinetic properties for clinical use.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. The integration of computational chemistry tools with experimental approaches will likely accelerate the development of novel derivatives with enhanced efficacy.